Cas no 15898-58-5 (diethyl octa-2,6-dienedioate)

diethyl octa-2,6-dienedioate structure
diethyl octa-2,6-dienedioate structure
Product Name:diethyl octa-2,6-dienedioate
CAS No:15898-58-5
MF:C12H18O4
MW:226.268924236298
CID:1337651
Update Time:2024-08-17

diethyl octa-2,6-dienedioate Chemical and Physical Properties

Names and Identifiers

    • diethyl octa-2,6-dienedioate
    • LogP
    • 2,6-Octadienedioic acid, 1,8-diethyl ester
    • Inchi: 1S/C12H18O4/c1-3-15-11(13)9-7-5-6-8-10-12(14)16-4-2/h7-10H,3-6H2,1-2H3
    • InChI Key: VTZHQBVCIAKCLX-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C=CCCC=CC(OCC)=O

Computed Properties

  • Exact Mass: 226.12054
  • Monoisotopic Mass: 226.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Density: 1.025
  • Boiling Point: 317.087°C at 760 mmHg
  • Flash Point: 151.652°C
  • Refractive Index: 1.467
  • PSA: 52.6
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.